Cas no 127842-10-8 (1H-Pyrazole,3,5-dichloro-1,4-dimethyl-)

• Product Name: 1H-Pyrazole,3,5-dichloro-1,4-dimethyl-
• CAS No: 127842-10-8
• Molecular Formula: C₅H₆N₂Cl₂
• Molecular Weight: 165.02054
• CID: 135102
• PubChem ID: 10899036

1H-Pyrazole,3,5-dichloro-1,4-dimethyl- Properties

Names and Identifiers

• 1H-Pyrazole,3,5-dichloro-1,4-dimethyl-
• 3,5-Dichloro-1,4-dimethyl-1H-pyrazole
• 1,4-Dimethyl-3,5-dichloropyrazole
• 3,5-Dichloro-1,4-dimethylpyrazole
• 127842-10-8
• AKOS015912034
• SCHEMBL762724

• InChIKey： CIWULABPOIGMEU-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6Cl2N2/c1-3-4(6)8-9(2)5(3)7/h1-2H3
• SMILES： ClC1C(C)=C(Cl)N(C)N=1

Computed Properties

• Exact Mass: 163.99098
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 163.9908036g/mol
• Heavy Atom Count: 9
• Complexity: 109
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82